Cas no 395100-10-4 (1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-)

• Product Name: 1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-
• CAS No: 395100-10-4
• MF: C₁₄H₉FN₂O₂
• MW: 256.231866598129
• CID: 1509308
• PubChem ID: 22260722
• Update Time: 2025-04-21

1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)-1H-5-indazolecarboxylic Acid
• SWKOAXRGAIFGCP-UHFFFAOYSA-N
• CHEMBL3986545
• 395100-10-4
• E80450
• 3-(4-Fluorophenyl)-1H-Indazole-5-Carboxylic Acid
• SCHEMBL2862381

• Inchi： 1S/C14H9FN2O2/c15-10-4-1-8(2-5-10)13-11-7-9(14(18)19)3-6-12(11)16-17-13/h1-7H,(H,16,17)(H,18,19)
• InChI Key： SWKOAXRGAIFGCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=C(C(=O)O)C=CC=2NN=1

Computed Properties

• Exact Mass: 256.06487
• Monoisotopic Mass: 256.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98